Cas no 101972-90-1 (1-Octanol, 8-nitro-)

• Product Name: 1-Octanol, 8-nitro-
• CAS No: 101972-90-1
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• MDL: MFCD32642356
• CID: 168836
• PubChem ID: 181066
• Update Time: 2025-04-19

1-Octanol, 8-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 8-nitro-
• 8-Nitro-1-octanol
• 8-nitrooctan-1-ol
• MFCD32642356
• SY266584
• 101972-90-1
• DTXSID30144446

• MDL： MFCD32642356
• Inchi： 1S/C8H17NO3/c10-8-6-4-2-1-3-5-7-9(11)12/h10H,1-8H2
• InChI Key： NVCMQUWIVFXVRL-UHFFFAOYSA-N
• SMILES： OCCCCCCCC[N+](=O)[O-]

Computed Properties

• Exact Mass: 175.12091
• Monoisotopic Mass: 175.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.9

Experimental Properties

• Density: 1.025
• Boiling Point: 281.8°Cat760mmHg
• Flash Point: 118.6°C
• Refractive Index: 1.458
• PSA: 63.37
• LogP: 2.11920